Cas no 226070-51-5 ([1,1'-Biphenyl]-3-carbonitrile,3'-(hydroxymethyl)-)

• Product name: [1,1'-Biphenyl]-3-carbonitrile,3'-(hydroxymethyl)-
• CAS No: 226070-51-5
• MF: C₁₄H₁₁NO
• MW: 209.24300
• CID: 244788
• PubChem ID: 1392770

[1,1'-Biphenyl]-3-carbonitrile,3'-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile,3'-(hydroxymethyl)-
• 3-(3-Cyanophenyl)benzyl alcohol
• 3-[3-(hydroxymethyl)phenyl]benzonitrile
• 3-(4-(hydroxymethyl)phenyl)benzonitrile
• 3'-(Hydroxymethyl)[1,1'-biphenyl]-3-carbonitrile
• 3'-(hydroxymethyl)biphenyl-3-carbonitrile
• KYPDFKIOHIOWKJ-UHFFFAOYSA-N
• 226070-51-5
• BB 0224072
• SCHEMBL688074
• AKOS004116892
• DTXSID00362635

• Inchi： InChI=1S/C14H11NO/c15-9-11-3-1-5-13(7-11)14-6-2-4-12(8-14)10-16/h1-8,16H,10H2
• InChI Key： KYPDFKIOHIOWKJ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=C(C2=CC=CC(CO)=C2)C=1

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 2.71758